Cas no 1798428-03-1 ((E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide)

• Product Name: (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide
• CAS No: 1798428-03-1
• MF: C₁₉H₁₁Cl₂FN₄O
• MW: 401.22124505043
• CID: 6578439
• PubChem ID: 100075494
• Update Time: 2025-05-19

(E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-N-(2,5-dichlorophenyl)-3-[3-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide
• (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide
• Z1392928207
• EN300-26603657
• 1798428-03-1

• Inchi： 1S/C19H11Cl2FN4O/c20-13-5-6-15(21)17(8-13)25-19(27)11(9-23)7-12-10-24-26-18(12)14-3-1-2-4-16(14)22/h1-8,10H,(H,24,26)(H,25,27)/b11-7+
• InChI Key： NYXAMHZWVXKRTE-YRNVUSSQSA-N
• SMILES： ClC1C=CC(=CC=1NC(/C(/C#N)=C/C1C=NNC=1C1C=CC=CC=1F)=O)Cl

Computed Properties

• Exact Mass: 400.0293945g/mol
• Monoisotopic Mass: 400.0293945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide

(E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1798428-03-1)

(E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1798428-03-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a cyano group, dichlorophenyl moiety, and a fluorinated pyrazole ring, which collectively contribute to its biological activity and pharmacological properties.

The cyano group in the compound plays a crucial role in enhancing its chemical stability and reactivity. This functional group is known for its ability to form strong hydrogen bonds and participate in various chemical reactions, making it a valuable component in the design of bioactive molecules. The presence of the dichlorophenyl moiety further enhances the compound's lipophilicity, which is essential for improving its cellular uptake and permeability across biological membranes.

The fluorinated pyrazole ring is another key structural feature of this compound. Fluorine atoms are often introduced into drug molecules to improve their metabolic stability and bioavailability. The pyrazole ring itself is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The combination of these structural elements in (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide makes it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of this compound in the treatment of various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a potential candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown promising results in preclinical studies as an anticancer agent. Research conducted at the National Cancer Institute has demonstrated that (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide has also been extensively studied. Preclinical data indicate that it exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. These characteristics suggest that it could be administered orally with minimal dosing frequency, enhancing patient compliance and convenience.

To further evaluate the safety and efficacy of this compound, several clinical trials are currently underway. Phase I trials have shown that (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide is well-tolerated by patients with minimal adverse effects. These preliminary findings are encouraging and have paved the way for more advanced clinical trials to assess its therapeutic potential in larger patient populations.

In conclusion, (E)-2-Cyano-N-(2,5-dichlorophenyl)-3-[5-(2-fluorophenyl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 1798428-03-1) represents a promising lead compound in the development of new therapeutic agents for inflammatory disorders and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for improving patient outcomes and advancing medical treatments.